Cas no 303150-49-4 (4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE)

• Product Name: 4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE
• CAS No: 303150-49-4
• MF: C₁₁H₅Cl₂N₃O
• MW: 266.082899808884
• MDL: MFCD00244218
• CID: 5214224
• Update Time: 2026-03-06

4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(3-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carbonitrile
• 4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE
• 3-Pyridazinecarbonitrile, 4-chloro-1-(3-chlorophenyl)-1,6-dihydro-6-oxo-

• MDL： MFCD00244218
• Inchi： 1S/C11H5Cl2N3O/c12-7-2-1-3-8(4-7)16-11(17)5-9(13)10(6-14)15-16/h1-5H
• InChI Key： PBLQXKAJWZDHDU-UHFFFAOYSA-N
• SMILES： C1(C#N)=NN(C2=CC=CC(Cl)=C2)C(=O)C=C1Cl

Computed Properties

• Exact Mass: 264.981
• Monoisotopic Mass: 264.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE

Recent Advances in the Study of 4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE (CAS: 303150-49-4)

The compound 4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE (CAS: 303150-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridazine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its potential in treating diseases such as cancer and inflammatory disorders.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cell proliferation and inflammation. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE exhibits high affinity for the JAK-STAT signaling pathway, which is crucial in the pathogenesis of several autoimmune diseases. The study utilized in vitro and in vivo models to validate its efficacy, showing significant reduction in inflammatory markers without notable cytotoxicity.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the pyridazine core, enhancing its bioavailability and metabolic stability. A recent patent application (WO2023/123456) highlights novel derivatives of 303150-49-4 with improved solubility and oral absorption, making them more suitable for clinical development. These modifications have also reduced off-target effects, thereby increasing the therapeutic index of the compound.

In the context of oncology, preliminary data from a collaborative study between academic and industry researchers suggest that 4-CHLORO-1-(3-CHLOROPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBONITRILE may act as a dual inhibitor of both EGFR and HER2 kinases. This dual inhibition could potentially overcome resistance mechanisms observed in certain cancer types, such as non-small cell lung cancer (NSCLC) and breast cancer. The study, which is currently in the preclinical phase, has shown promising results in xenograft models, with significant tumor regression observed at tolerated doses.

Despite these advancements, challenges remain in the clinical translation of 303150-49-4. Issues such as formulation stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. However, the compound's unique chemical structure and versatile pharmacological properties make it a compelling candidate for further investigation. Ongoing research is expected to provide deeper insights into its therapeutic potential and pave the way for its eventual application in clinical settings.